1-Methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one

• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 1-methyl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
• InChI: InChI=1S/C12H14O/c1-9-5-4-7-11-10(9)6-2-3-8-12(11)13/h4-5,7H,2-3,6,8H2,1H3
• InChI Key: PQZMZOVUHSLVPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCCC(=O)C2=CC=C1

Description

1-Methyl-6,7,8,9-tetrahydro-5H-benzo7

Preparation Methods

The synthesis of 1-Methyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the compound can be synthesized by the intramolecular Friedel-Crafts acylation of a suitable precursor, followed by reduction and methylation steps. Industrial production methods may involve optimizing these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

1-Methyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction of the compound can yield alcohols or alkanes, depending on the reducing agent used, such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various derivatives. Common reagents for these reactions include halogens, acids, and bases.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Methyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for various diseases.

Industry: The compound is used in the development of new materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 1-Methyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

1-Methyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one can be compared with other similar compounds, such as:

• 6,7,8,9-Tetrahydro-5H-benzo7annulen-5-one : This compound lacks the methyl group at the 1-position, which may affect its reactivity and biological activity.
• 6-Methyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine : This compound contains an amine group instead of a ketone, leading to different chemical and biological properties.
• 1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one : The presence of an amino group at the 1-position can significantly alter the compound’s reactivity and potential applications.

The uniqueness of 1-Methyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one lies in its specific structural features and the resulting chemical and biological properties.